Cas no 102582-97-8 (((p-Chlorophenyl)sulfonyl)acetic acid compd. with 2-(diethylamino)ethanol (1:1))
102582-97-8 structure
Product Name:((p-Chlorophenyl)sulfonyl)acetic acid compd. with 2-(diethylamino)ethanol (1:1)
CAS No:102582-97-8
MF:C14H22ClNO5S
MW:351.846182346344
CID:1135645
PubChem ID:24832413
Update Time:2025-04-20
((p-Chlorophenyl)sulfonyl)acetic acid compd. with 2-(diethylamino)ethanol (1:1) Chemical and Physical Properties
Names and Identifiers
-
- ((p-Chlorophenyl)sulfonyl)acetic acid compd. with 2-(diethylamino)ethanol (1:1)
- 2-(4-chlorophenyl)sulfonylacetic acid,2-(diethylamino)ethanol
- 102582-97-8
- DTXSID90145292
- ((p-Chlorophenyl)sulfonyl)acetic acid diethylaminoethanol
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- Inchi: 1S/C8H7ClO4S.C6H15NO/c9-6-1-3-7(4-2-6)14(12,13)5-8(10)11;1-3-7(4-2)5-6-8/h1-4H,5H2,(H,10,11);8H,3-6H2,1-2H3
- InChI Key: MMXGDPZBRLJGSV-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(CC(=O)O)(=O)=O.OCCN(CC)CC
Computed Properties
- Exact Mass: 351.090722g/mol
- Monoisotopic Mass: 351.090722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 342
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 351.8g/mol
- Topological Polar Surface Area: 103Ų
((p-Chlorophenyl)sulfonyl)acetic acid compd. with 2-(diethylamino)ethanol (1:1) Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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